Cas no 1805237-94-8 (4-Bromo-3-chloro-2-(difluoromethyl)pyridine-5-sulfonamide)

4-Bromo-3-chloro-2-(difluoromethyl)pyridine-5-sulfonamide is a halogenated pyridine derivative featuring a difluoromethyl group and a sulfonamide moiety, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its unique structure enables selective functionalization, particularly in the development of bioactive compounds. The presence of bromo and chloro substituents enhances reactivity for cross-coupling reactions, while the difluoromethyl group contributes to metabolic stability and lipophilicity. The sulfonamide functionality offers additional sites for derivatization, expanding its utility in medicinal chemistry. This compound is particularly valuable in the design of enzyme inhibitors and receptor modulators, where precise electronic and steric properties are critical. High purity and well-defined reactivity ensure consistent performance in synthetic applications.
4-Bromo-3-chloro-2-(difluoromethyl)pyridine-5-sulfonamide structure
1805237-94-8 structure
Product Name:4-Bromo-3-chloro-2-(difluoromethyl)pyridine-5-sulfonamide
CAS No:1805237-94-8
MF:C6H4BrClF2N2O2S
MW:321.526965141296
CID:4859696
Update Time:2025-05-23

4-Bromo-3-chloro-2-(difluoromethyl)pyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-3-chloro-2-(difluoromethyl)pyridine-5-sulfonamide
    • Inchi: 1S/C6H4BrClF2N2O2S/c7-3-2(15(11,13)14)1-12-5(4(3)8)6(9)10/h1,6H,(H2,11,13,14)
    • InChI Key: WGKJOQASSMNAMP-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(C(F)F)=NC=C1S(N)(=O)=O)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 324
  • XLogP3: 1.4
  • Topological Polar Surface Area: 81.4

4-Bromo-3-chloro-2-(difluoromethyl)pyridine-5-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029061790-1g
4-Bromo-3-chloro-2-(difluoromethyl)pyridine-5-sulfonamide
1805237-94-8 97%
1g
$1,490.00 2022-04-01

Additional information on 4-Bromo-3-chloro-2-(difluoromethyl)pyridine-5-sulfonamide

Comprehensive Overview of 4-Bromo-3-chloro-2-(difluoromethyl)pyridine-5-sulfonamide (CAS No. 1805237-94-8)

The compound 4-Bromo-3-chloro-2-(difluoromethyl)pyridine-5-sulfonamide (CAS No. 1805237-94-8) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique molecular structure, featuring a difluoromethyl group and a sulfonamide moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and crop protection, aligning with the growing demand for innovative solutions in these sectors.

One of the key reasons for the rising interest in 4-Bromo-3-chloro-2-(difluoromethyl)pyridine-5-sulfonamide is its role in the development of next-generation sulfonamide-based therapeutics. Sulfonamides have long been recognized for their antibacterial properties, but recent advancements have expanded their utility to include antiviral, anticancer, and anti-inflammatory applications. The incorporation of a difluoromethyl group enhances the compound's metabolic stability and bioavailability, addressing a common challenge in modern drug design. This aligns with the current trend in pharmaceutical research, where fluorinated compounds are gaining prominence due to their improved pharmacokinetic profiles.

In the agrochemical sector, 4-Bromo-3-chloro-2-(difluoromethyl)pyridine-5-sulfonamide is being investigated as a potential building block for novel pesticides and herbicides. The increasing global focus on sustainable agriculture and the need for environmentally friendly crop protection solutions have driven research into more efficient and selective chemical agents. The compound's pyridine core, combined with its halogenated and fluorinated substituents, offers unique interactions with biological targets, making it a promising candidate for developing low-toxicity agrochemicals.

From a synthetic chemistry perspective, CAS No. 1805237-94-8 presents interesting challenges and opportunities. The presence of multiple functional groups, including the bromo, chloro, and difluoromethyl substituents, allows for diverse chemical transformations. This versatility is particularly valuable in medicinal chemistry, where researchers often require structurally complex intermediates for lead optimization. The compound's stability under various reaction conditions also makes it a practical choice for high-throughput synthesis and combinatorial chemistry approaches.

The growing demand for fluorinated pyridine derivatives in material science is another area where 4-Bromo-3-chloro-2-(difluoromethyl)pyridine-5-sulfonamide shows potential. Fluorinated organic compounds are increasingly used in the development of advanced materials, such as liquid crystals, organic semiconductors, and specialty polymers. The electron-withdrawing nature of the difluoromethyl group can significantly alter the electronic properties of the pyridine ring, making it valuable for designing materials with specific optical or electronic characteristics.

Quality control and analytical characterization of 4-Bromo-3-chloro-2-(difluoromethyl)pyridine-5-sulfonamide are critical aspects of its commercial and research applications. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to ensure purity and verify structural integrity. These analytical procedures are particularly important given the compound's potential use in pharmaceutical development, where stringent regulatory standards must be met. The availability of high-quality reference standards for this compound has become increasingly important for research institutions and quality control laboratories.

Looking ahead, the future applications of 4-Bromo-3-chloro-2-(difluoromethyl)pyridine-5-sulfonamide appear promising. As research into targeted drug delivery systems and precision agriculture continues to advance, the demand for specialized chemical building blocks like this compound is expected to grow. Its combination of structural features makes it particularly valuable for developing compounds with improved target selectivity and reduced off-target effects, addressing two of the most pressing challenges in both pharmaceutical and agrochemical research.

For researchers interested in working with CAS No. 1805237-94-8, it's important to note that proper handling procedures should always be followed, despite its non-classification as a hazardous material. Standard laboratory safety protocols, including the use of personal protective equipment and proper ventilation, should be maintained when handling this or any other chemical compound. The compound's stability and storage requirements should also be considered to ensure optimal performance in research applications.

The commercial availability of 4-Bromo-3-chloro-2-(difluoromethyl)pyridine-5-sulfonamide has improved in recent years, reflecting the growing recognition of its utility in various research fields. Several specialty chemical suppliers now offer this compound in various quantities, from milligram-scale for initial research to kilogram quantities for larger-scale applications. This increased accessibility is facilitating broader investigation into its potential uses across multiple scientific disciplines.

In conclusion, 4-Bromo-3-chloro-2-(difluoromethyl)pyridine-5-sulfonamide (CAS No. 1805237-94-8) represents an important and versatile chemical building block with significant potential across multiple research domains. Its unique structural features combine the valuable properties of pyridine, sulfonamide, and fluorinated moieties, making it particularly relevant in today's research landscape focused on developing more effective and selective bioactive compounds. As scientific understanding of structure-activity relationships continues to advance, the applications of this compound are likely to expand further, solidifying its position as a valuable tool in modern chemical research and development.

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